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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B561764 Get Quote

Essential Safety and Handling Guide for N4-
Acetylsulfamethoxazole-d4
For researchers, scientists, and drug development professionals, rigorous adherence to safety

protocols is paramount when handling chemical compounds. This guide provides immediate,

essential safety and logistical information for the handling and disposal of N4-
Acetylsulfamethoxazole-d4, a deuterated metabolite of the antibiotic sulfamethoxazole.[1][2]

Following these procedures is critical for minimizing exposure risk and ensuring a safe

laboratory environment.

Chemical and Physical Properties

Property Value

Chemical Formula C₁₂H₉D₄N₃O₄S

Molecular Weight 299.34 g/mol

Appearance White to light yellow powder or crystal

CAS Number 1215530-54-3

Source: PubChem[3], LGC Standards[4]
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Hazard Identification and Personal Protective Equipment
N4-Acetylsulfamethoxazole is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects.[5] While specific data for the deuterated form is limited, it should be

handled with the same precautions as the parent compound. The following Personal Protective

Equipment (PPE) is mandatory.

Protection Type Required Equipment Specifications & Rationale

Eye Protection
Safety goggles with side-

shields

To prevent eye contact with

dust or splashes.[6]

Hand Protection
Chemical-resistant, powder-

free gloves (e.g., Nitrile)

Inspect gloves prior to use.

Double gloving is

recommended for handling

hazardous drugs. Change

gloves every 30-60 minutes or

immediately if contaminated.[7]

Body Protection
Impervious lab coat or

disposable gown

Gown should have a solid

front, long sleeves, and tight-

fitting cuffs to prevent skin

contact.[6][7]

Respiratory Protection

Use in a chemical fume hood

or wear a suitable respirator

(e.g., N95)

Required when handling

powders to minimize inhalation

of dust particles.[6][8]

Note: Always consult your institution's specific safety guidelines and the most recent Safety

Data Sheet (SDS) before handling any chemical.

Operational Protocols
Strict adherence to the following protocols is mandatory to minimize exposure and prevent

contamination when working with N4-Acetylsulfamethoxazole-d4.

General Handling Workflow
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The following diagram outlines the standard procedure for handling N4-
Acetylsulfamethoxazole-d4 in a laboratory setting.

Preparation

Handling

Post-Handling & Cleanup

Designate Work Area
(Fume Hood)

Don Appropriate PPE

Assemble Materials & Spill Kit

Weigh Compound

Prepare Solution

Perform Experiment

Decontaminate Work Surface

Doff & Dispose of PPE

Wash Hands Thoroughly
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Caption: General workflow for handling N4-Acetylsulfamethoxazole-d4.

Preparation:

Designate Area: All work with solid N4-Acetylsulfamethoxazole-d4 should be conducted in

a designated area, such as a chemical fume hood, to control dust and vapors.[9]

Verify Equipment: Ensure safety equipment, including an eye-wash station and safety

shower, is accessible and operational.[6]

Assemble Materials: Gather all necessary equipment, reagents, and a spill kit before starting

work.

Handling:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[6]

Minimize Dust: Handle the compound carefully to avoid generating dust.[10]

Prohibited Actions: Do not eat, drink, or smoke in the handling area.[11][12]

Post-Handling:

Decontaminate: Thoroughly clean the work surface according to your laboratory's

procedures after handling is complete.[13]

Remove PPE: Properly remove and dispose of gloves and any other disposable PPE as

hazardous waste.[7]

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after work is

finished.[11]

Storage Protocol
Proper storage is crucial for maintaining the chemical and isotopic purity of deuterated

standards.[14]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b561764?utm_src=pdf-body-img
https://www.benchchem.com/product/b561764?utm_src=pdf-body
https://www.benchchem.com/product/b561764?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_Sulfathiazole_d4.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Clofenamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Clofenamide.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://images.thdstatic.com/catalog/pdfImages/76/7660351a-5569-4648-a2eb-41bd686340c5.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132018
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://images.thdstatic.com/catalog/pdfImages/76/7660351a-5569-4648-a2eb-41bd686340c5.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Best_Practices_for_Handling_and_Storing_Deuterated_Standards.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container: Keep the container tightly sealed.[6]

Conditions: Store in a cool, dry, and well-ventilated area.[6] For long-term stability, storage at

-20°C is often recommended for deuterated standards.[14]

Protection: Protect from direct sunlight and moisture.[6][14] Deuterated compounds can be

hygroscopic, and moisture can lead to H/D exchange, compromising sample integrity.[14][15]

First Aid Measures
In case of exposure, follow these immediate first aid procedures.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[16]

Skin Contact

Promptly wash the contaminated skin with soap

and water. Remove contaminated clothing. If

irritation persists, seek medical attention.[16]

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[16]

Ingestion

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

Do not induce vomiting. Seek immediate

medical attention.[5]

Disposal Plan
N4-Acetylsulfamethoxazole-d4 and any materials contaminated with it must be treated as

hazardous chemical waste.[9] Under no circumstances should it be disposed of down the drain

or in regular trash.[9][17]
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Waste Disposal Workflow
The following diagram illustrates the required steps for the safe disposal of N4-
Acetylsulfamethoxazole-d4 waste.

Start: Waste Generated

Segregate Waste
(Solid, Liquid, Sharps,
Contaminated PPE)

Place in Designated,
Labeled, Sealed

Hazardous Waste Container

Store in Secure,
Designated Waste Area

Arrange for Pickup by
EHS or Licensed

Waste Vendor

End: Incineration at
Permitted Facility

Click to download full resolution via product page

Caption: Step-by-step waste disposal plan for N4-Acetylsulfamethoxazole-d4.

Step-by-Step Disposal Procedure:
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Waste Identification and Segregation:

Identify all waste containing N4-Acetylsulfamethoxazole-d4, including unused

compound, solutions, and contaminated labware (e.g., pipette tips, gloves, vials).[9]

Segregate this waste from other laboratory waste streams.[9]

Containment:

Collect waste in a designated, properly labeled, and sealed hazardous waste container.[9]

Ensure the container is in good condition and compatible with the waste.

Storage:

Store the sealed waste container in a designated, secure area away from general

laboratory traffic, pending disposal.[9]

The storage area must comply with institutional and regulatory guidelines for hazardous

waste.

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.[9]

The preferred method of destruction for pharmaceutical waste is high-temperature

incineration by a licensed hazardous waste disposal company.[9][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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